Cas no 1099963-42-4 (ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate)

• Product Name: ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
• CAS No: 1099963-42-4
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD10990376
• CID: 4560479
• Update Time: 2025-10-18

ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
• Furo[2,3-d]pyrimidine-5-carboxylic acid, 3,4-dihydro-3,6-dimethyl-4-oxo-, ethyl ester

• MDL： MFCD10990376
• Inchi： 1S/C11H12N2O4/c1-4-16-11(15)7-6(2)17-9-8(7)10(14)13(3)5-12-9/h5H,4H2,1-3H3
• InChI Key： AFRXUKXZPUAANC-UHFFFAOYSA-N
• SMILES： C1N(C)C(=O)C2C(C(OCC)=O)=C(C)OC=2N=1

Additional information on ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate

Introduction to Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1099963-42-4)

Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1099963-42-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate consists of a fused furo[2,3-d]pyrimidine core, which is a bicyclic system containing both a furan ring and a pyrimidine ring. This particular arrangement of rings imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of ester functionality at the 5-position and methyl groups at the 3 and 6 positions further enhances its reactivity and potential biological activity.

In recent years, there has been a growing interest in developing novel pyrimidine derivatives as potential therapeutic agents. Pyrimidines are fundamental building blocks in nucleic acids and play crucial roles in various biological processes. Consequently, compounds derived from pyrimidine cores have been extensively explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these derivatives, Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate has emerged as a promising candidate due to its unique structural features and biological potential.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of more complex pharmacophores. The ester group at the 5-position can be readily modified through various chemical transformations, such as hydrolysis or transesterification, allowing for the introduction of different functional groups that can fine-tune the biological activity of the final product. This flexibility makes Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate an invaluable tool for medicinal chemists seeking to develop novel drug candidates.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have demonstrated its efficacy in inhibiting certain enzymes that are involved in cancer cell proliferation. The fused furo[2,3-d]pyrimidine core is particularly well-suited for interacting with these enzymatic targets due to its ability to mimic natural substrates or bind to specific pockets within the enzyme active sites. This has led to the development of several analogs with enhanced potency and selectivity.

In addition to its applications in oncology research, Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate has also shown promise in other therapeutic domains. For example, preliminary studies suggest that it may have beneficial effects in managing inflammatory diseases by modulating key signaling pathways associated with inflammation. The ability of this compound to interact with multiple biological targets underscores its potential as a multitargeted drug candidate.

The synthesis of Ethyl 3,6-dimethyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the furo[2,3-d]pyrimidine core. Subsequent functionalization steps are then employed to introduce the ester group and methyl substituents at strategic positions within the molecule. These synthetic routes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of the compound for further studies.

The growing interest in this compound has also spurred advancements in its analytical characterization. Modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the structure and purity of synthesized samples. Additionally， high-performance liquid chromatography (HPLC) is used for purification purposes and to assess the compound's stability under various storage conditions.

In conclusion，Ethyl 3，6 dimethyl 4 oxo 3H，4H furo [2，3 d] pyrimidine 5 carboxylate(CAS No．109996342－4) represents a significant advancement in pharmaceutical chemistry，with diverse applications across multiple therapeutic areas。 Its unique structural features make it an excellent scaffold for drug design，while its synthetic accessibility ensures that researchers can readily explore its full potential。 As our understanding of its biological activity continues to evolve，this compound is poised to play an increasingly important role in the development of novel therapeutics。